Cas no 422-55-9 (Propane,1-chloro-1,1,2,2,3,3-hexafluoro-)

• Product Name: Propane,1-chloro-1,1,2,2,3,3-hexafluoro-
• CAS No: 422-55-9
• MF: C₃HClF₆
• MW: 186.483461141586
• CID: 329715
• PubChem ID: 67910
• Update Time: 2025-04-19

Propane,1-chloro-1,1,2,2,3,3-hexafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1-chloro-1,1,2,2,3,3-hexafluoro-
• 1-Chloro-1,1,2,2,3,3-hexafluoropropane
• 1-Chlor-1,1,2,2,3,3-hexafluor-propan
• 1-chloro-1
• 1-chloro-1,1,2,2,3,3-hexafluoro-propane
• 1-chloro-1,1-difluoro-2,2,2-trifluoroethane
• 1-chloropentafluoroethane
• 2-chrolo-1,1,1,2,2-pentafluoroethane
• CHF2CF2CF2Cl
• chlorohexafluoropropane
• CHLOROPENTAFLUOROETHANE
• Chloroperfluoroethane
• Ethane, chloropentafluoro-
• Halocarbon 115
• monochloropentafluoroethane
• Pentafluoroethyl chloride
• pentafluoromonochloroethane
• A7184
• Q27276451
• BRN 1748898
• Propane, 1-chloro-1,1,2,2,3,3-hexafluoro-
• UNII-DKZ5SP3LRX
• 3-CHLORO-1,1,2,2,3,3-HEXAFLUOROPROPANE
• Hexafluorchlorpropan
• 422-55-9
• DTXSID0073906
• NS00042816
• SCHEMBL223407
• DKZ5SP3LRX
• EINECS 207-015-3
• AYAIRPGAABBRLY-UHFFFAOYSA-N
• AKOS006275632

• Inchi： 1S/C3HClF6/c4-3(9,10)2(7,8)1(5)6/h1H
• InChI Key： AYAIRPGAABBRLY-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 185.96713
• Monoisotopic Mass: 185.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.2904 (estimate)
• Boiling Point: 16.74°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.2173 (estimate)
• PSA: 0